Cas no 172484-96-7 ((1S,2R)-4-bromo-3-(2-bromoethyl)cyclohex-3-ene-1,2-diol)

• Product Name: (1S,2R)-4-bromo-3-(2-bromoethyl)cyclohex-3-ene-1,2-diol
• CAS No: 172484-96-7
• MF: C₈H₁₂Br₂O₂
• MW: 299.987681388855
• CID: 2782085
• PubChem ID: 15262130
• Update Time: 2025-04-21

(1S,2R)-4-bromo-3-(2-bromoethyl)cyclohex-3-ene-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 172484-96-7
• DTXSID30570645
• (1S,2R)-4-bromo-3-(2-bromoethyl)cyclohex-3-ene-1,2-diol

• Inchi： 1S/C8H12Br2O2/c9-4-3-5-6(10)1-2-7(11)8(5)12/h7-8,11-12H,1-4H2/t7-,8+/m0/s1
• InChI Key： OGTUKHQQXUMHFY-JGVFFNPUSA-N
• SMILES： BrC1CC[C@@H]([C@@H](C=1CCBr)O)O

Computed Properties

• Exact Mass: 299.91836Da
• Monoisotopic Mass: 297.92040Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 40.5Ų